tyrosyl-seryl(O-tert-butyl)-glycyl-phenylalanyl-leucyl-threonine

• CAS No.: 110786-67-9
• Product Name: tyrosyl-seryl(O-tert-butyl)-glycyl-phenylalanyl-leucyl-threonine
• Molecular Formula: C37H54N6O10
• Molecular Weight: 742.9 g/mol
• IUPAC Name: (2S,3R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-[(2-methylpropan-2-yl)oxy]propanoyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxybutanoic acid
• Standard InChI: InChI=1S/C37H54N6O10/c1-21(2)16-27(35(50)43-31(22(3)44)36(51)52)41-34(49)28(18-23-10-8-7-9-11-23)40-30(46)19-39-33(48)29(20-53-37(4,5)6)42-32(47)26(38)17-24-12-14-25(45)15-13-24/h7-15,21-22,26-29,31,44-45H,16-20,38H2,1-6H3,(H,39,48)(H,40,46)(H,41,49)(H,42,47)(H,43,50)(H,51,52)/t22-,26+,27+,28+,29-,31+/m1/s1
• Standard InChIKey: DOMQMNWQZKXZCU-GUVNKXFDSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CNC(=O)[C@@H](COC(C)(C)C)NC(=O)[C@H](CC2=CC=C(C=C2)O)N)O
• SMILES: CC(C)CC(C(=O)NC(C(C)O)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(COC(C)(C)C)NC(=O)C(CC2=CC=C(C=C2)O)N
• Canonical SMILES: CC(C)CC(C(=O)NC(C(C)O)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(COC(C)(C)C)NC(=O)C(CC2=CC=C(C=C2)O)N
• Sequence: YXGFLT
• Synonyms: (Ser(2)(O-t-butyl)-Leu(5))enkephalyl-Thr(6); DSTBULET; Leu(5) enkephalin, Ser(2)(O-tert-butyl)-Thr(6); Tyr-Ser(O-tert-Bu)-Gly-Phe-Leu-Thr; tyrosyl-seryl(O-tert-butyl)-glycyl-phenylalanyl-leucyl-threonine
• PubChem Compound: 130662
• Last Modified: Nov 11 2021